3-(4-chloro-3-methylphenoxy)-1-ethyl-4-nitro-1H-pyrazole

• IUPAC Name: 3-(4-chloro-3-methylphenoxy)-1-ethyl-4-nitropyrazole
• InChI: InChI=1S/C12H12ClN3O3/c1-3-15-7-11(16(17)18)12(14-15)19-9-4-5-10(13)8(2)6-9/h4-7H,3H2,1-2H3
• InChI Key: MEVGYMBTFUUAPK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OC2=CC(=C(C=C2)Cl)C)[N+](=O)[O-]
• Molecular Formula: C12H12ClN3O3
• Molecular Weight: 281.69 g/mol

Description

The compound “3-(4-chloro-3-methylphenoxy)-1-ethyl-4-nitro-1H-pyrazole” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with an ethyl group at the 1-position and a nitro group at the 4-position. Additionally, the 3-position of the pyrazole ring is substituted with a phenoxy group, which in turn is substituted with a chlorine atom and a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyrazole ring and phenyl ring could contribute to the compound’s stability.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The nitro group could undergo reduction reactions, and the chloro group on the phenyl ring could be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar groups like the nitro group and nonpolar groups like the methyl group could affect its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a pharmaceutical, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future directions for research on this compound could involve exploring its potential applications, optimizing its synthesis, and investigating its properties in more detail.